BE“GH@ Safety Operating Guide

Check Availability & Pricing

Comprehensive Safety and Handling Guide for
SM 16

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: SM 16

Cat. No.: B1681015

This guide provides essential safety protocols, handling procedures, and disposal plans for SM
16, a potent ALK5/ALK4 kinase inhibitor used in laboratory research.[1] Adherence to these
guidelines is critical for ensuring the safety of researchers, scientists, and drug development
professionals.

Chemical Identification and Properties

SM 16 is a small molecule inhibitor of the transforming growth factor beta (TGF-[3) type |
receptor kinase.[1] It is identified by the following:

e IUPAC Name: Carbamic acid, N-(2,4-dimethoxyphenyl)-N-[2-[[4-(4-methyl-1-
piperazinyl)phenyllamino]-4-pyrimidinyl]-,2,6- dimethylphenyl ester[2]

« CAS Number: 837422-57-8[2]

A summary of its key chemical and physical properties is provided in the table below.
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Property Value Reference
Molecular Formula C25H26N403

Molecular Weight 430.5 g/mol

Purity >98%

Solubility Soluble to 100 mM in DMSO

Storage Store at -20°C

Hazard Identification and Personal Protective
Equipment (PPE)

SM 16 may cause irritation to the eyes, skin, and respiratory tract.[2] It is crucial to handle this
compound with appropriate personal protective equipment to minimize exposure.

Hazard Recommended PPE Specifications

Use in a chemical fume hood

Inhalation Respiratory Protection with an independent air supply.

[2]

Appropriate chemical-resistant
Skin Contact Hand Protection gloves (minimum standard BS
EN 374:2003).[2]

Wear appropriate protective

Body Protection )
clothing.[2]

) Use appropriate safety
Eye Contact Eye Protection
glasses.[2]

Engineering Controls:

o Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[2]
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o Ensure the laboratory is equipped with a safety shower and an eye wash station.[2]

Procedural Guidance for Handling and Storage

Proper handling and storage procedures are essential to maintain the stability of SM 16 and
prevent accidental exposure.

Handling:

e Avoid inhalation, and contact with eyes, skin, and clothing.[2]

e Prevent the formation of dust and aerosols.[2]

o Keep away from sources of ignition.[2]

» Avoid prolonged or repeated exposure.[2]

Storage:

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.

e SM 16 is stable under recommended storage conditions.[2]

First Aid and Emergency Procedures

In case of exposure, immediate action is required. Consult a doctor and provide them with the
Safety Data Sheet (SDS).[2]
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Exposure Route

First Aid Measures

Inhalation

Move the individual to fresh air and monitor their
breathing. If breathing is difficult, administer
oxygen. If breathing ceases, provide artificial

respiration. Seek medical attention.[2]

Skin Contact

Immediately wash the affected area with
copious amounts of soap and water for at least
15 minutes. Remove and launder contaminated

clothing before reuse. Seek medical attention.[2]

Eye Contact

Flush eyes with plenty of water for at least 15

minutes. Seek medical attention.[2]

Ingestion

Rinse the mouth with water. Seek medical

attention.[2]

Disposal Plan

Dispose of SM 16 and any contaminated materials in accordance with local, state, and federal

regulations for chemical waste. Do not allow the chemical to enter drains or waterways.

Disposal Workflow:
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Waste Collection
Collect SM 16 waste in a
designated, sealed container.

After collection

Labeling

Clearly label the container with
'Hazardous Chemical Waste'
and the contents (SM 16).

After labeling

Temporary Storage
Store in a designated, secure area
for chemical waste.

For final disposal

Disposal

Arrange for pickup by a licensed
chemical waste disposal service.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of SM 16 waste.

Experimental Protocol: Inhibition of TGF-8 Induced
Smad2 Phosphorylation

The following is a general protocol for an experiment to test the inhibitory activity of SM 16 on
TGF-B-induced Smad2 phosphorylation.

Experimental Workflow:
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Caption: Experimental workflow for assessing SM 16 inhibitory activity.

SM 16 has been shown to inhibit TGFB-induced plasminogen activator inhibitor-luciferase
activity with an IC50 of 64 nM and TGF[(3- or activin-induced Smad2 phosphorylation at
concentrations between 100 and 620 nM.[1]

This guide is intended to provide a foundation for the safe handling of SM 16. Always refer to
the specific Safety Data Sheet (SDS) provided by the supplier and your institution's safety
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protocols before beginning any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for SM 16].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681015#personal-protective-equipment-for-
handling-sm-16]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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